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Compound of Interest

Compound Name: [1,1'-Biphenyl]-2,2',3,3'-tetrol

Cat. No.: B101632 Get Quote

An In-depth Technical Guide to the Safety and Handling of [1,1'-Biphenyl]-2,2',3,3'-tetrol

Disclaimer for Researchers, Scientists, and Drug Development Professionals: The following

guide has been compiled based on available data for the parent compound, biphenyl, and

general principles for handling phenolic compounds. As of the date of this document, a

comprehensive Safety Data Sheet (SDS) and specific toxicological data for [1,1'-
Biphenyl]-2,2',3,3'-tetrol (CAS No. 19261-03-1) are not publicly available. Therefore, this

compound must be handled with the utmost caution, assuming it is hazardous. A thorough,

compound-specific risk assessment is mandatory before commencing any experimental work.

Compound Identification and Physical Properties
[1,1'-Biphenyl]-2,2',3,3'-tetrol is a hydroxylated derivative of biphenyl. The presence of

multiple hydroxyl groups is likely to influence its chemical and biological properties compared to

the parent biphenyl molecule.

Table 1: Physical and Chemical Properties of [1,1'-Biphenyl]-2,2',3,3'-tetrol
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Property Value

CAS Number 19261-03-1[1]

Molecular Formula C₁₂H₁₀O₄[1]

Molecular Weight 218.21 g/mol [1]

Appearance Solid (form not specified)

Density 1.47 g/cm³[1]

Boiling Point 450.4 °C at 760 mmHg[1]

Flash Point 227.3 °C[1]

Hazard Identification and Classification (Inferred)
In the absence of a specific Safety Data Sheet (SDS), the hazard classification for [1,1'-
Biphenyl]-2,2',3,3'-tetrol is inferred from the known hazards of biphenyl and general

characteristics of phenolic compounds. This information should be used for preliminary risk

assessment and to establish precautionary handling procedures.

Table 2: Inferred GHS Hazard Classification
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Hazard Class
Inferred Classification & Precautionary
Statements

Acute Toxicity (Oral)

Category 4: Harmful if swallowed (H302). Wash

hands thoroughly after handling. Do not eat,

drink or smoke when using this product. IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Skin Irritation

Category 2: Causes skin irritation (H315). Wear

protective gloves. IF ON SKIN: Wash with plenty

of soap and water. If skin irritation occurs: Get

medical advice/attention. Take off contaminated

clothing and wash it before reuse.

Eye Irritation

Category 2A: Causes serious eye irritation

(H319). Wear eye protection/face protection. IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

Specific Target Organ Toxicity (Single Exposure)

Category 3: May cause respiratory irritation

(H335). Avoid breathing dust. Use only outdoors

or in a well-ventilated area. IF INHALED:

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Hazardous to the Aquatic Environment (Chronic)

Category 1: Very toxic to aquatic life with long-

lasting effects (H410). Avoid release to the

environment. Collect spillage.

Experimental Protocols for Safe Handling
Given the potential for toxicity, all handling of [1,1'-Biphenyl]-2,2',3,3'-tetrol should be

conducted with appropriate safety measures in place.

Engineering Controls
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Ventilation: All procedures involving the solid compound or its solutions should be carried out

in a certified chemical fume hood to minimize inhalation exposure.

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

laboratory.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn when there is a risk of splashing.

Skin Protection: A flame-retardant laboratory coat must be worn. Chemical-resistant gloves

(e.g., nitrile) are required.

Respiratory Protection: If there is a risk of generating dust and work cannot be conducted in

a fume hood, a NIOSH-approved respirator with a particulate filter is necessary.

Handling and Storage
Weighing: Weigh the compound in a fume hood. Use a disposable weighing boat to avoid

contamination of the balance.

Dispensing: Handle the solid with a spatula. Avoid creating dust.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. Keep away

from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures
Small Spills: For small spills of the solid, carefully scoop the material into a container for

hazardous waste. Clean the area with a wet cloth.

Large Spills: Evacuate the area and contact the appropriate emergency response team.

First Aid:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes. Seek

medical attention.
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In case of skin contact: Wash off with soap and water. Remove contaminated clothing.

If inhaled: Move to fresh air. If breathing is difficult, give oxygen.

If swallowed: Rinse mouth with water. Do not induce vomiting. Seek medical attention.

Logical and Experimental Workflows
The following diagram illustrates a logical workflow for handling a chemical with unknown

hazards, such as [1,1'-Biphenyl]-2,2',3,3'-tetrol.

Preparation Execution Cleanup

Risk Assessment Gather PPE Prepare Fume Hood Weigh Compound Prepare Solution Perform Reaction/Assay Quench Reaction Waste Disposal Decontaminate Glassware Clean Work Area

Click to download full resolution via product page

A logical workflow for handling a potentially hazardous chemical.

Potential Biological Activity and Associated
Signaling Pathways
While the specific biological effects of [1,1'-Biphenyl]-2,2',3,3'-tetrol are unknown, related

hydroxylated biphenyls have been shown to possess biological activity, including the potential

for endocrine disruption. The following signaling pathways are presented as examples of

pathways that can be modulated by phenolic and biphenyl compounds and should be

considered in the context of research with this compound.

STAT3 Signaling Pathway
The STAT3 pathway is involved in cell growth and proliferation and can be activated by various

cytokines and growth factors.
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An overview of the STAT3 signaling pathway.

PI3K/AKT Signaling Pathway
The PI3K/AKT pathway is a key regulator of cell survival and proliferation.
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A simplified diagram of the PI3K/AKT signaling pathway.

Wnt Signaling Pathway
The Wnt signaling pathway is crucial in development and disease, regulating cell fate and

proliferation.
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An overview of the canonical Wnt signaling pathway.

Hippo Signaling Pathway
The Hippo pathway controls organ size by regulating cell proliferation and apoptosis.
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A simplified representation of the Hippo signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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